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Compound of Interest

Compound Name:

1-[2-(2-

Hydroxyethoxy)ethyl]piperazine

N1-oxide

CAS No.: 1216996-50-7

Cat. No.: B565274

Get Quote

Executive Summary & Regulatory Context
Quetiapine Related Compound H (Quetiapine N-Oxide) is a primary oxidative degradation

product of Quetiapine Fumarate. In the United States Pharmacopeia (USP) monographs for

Quetiapine Extended-Release Tablets, it serves as a critical system suitability marker.[1]

The separation of this polar oxide from the parent drug and other related compounds (such as

the Lactam impurity, Related Compound G) is analytically challenging due to the structural

similarity and the requirement for high-pH stability.

The Core Challenge
Target: Quetiapine Related Compound H (N-Oxide).[2][3][4][5]

USP Designation: USP Quetiapine Related Compound H RS.[5][6][7]
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Chemical Name: 4-(Dibenzo[b,f][1,4]thiazepin-11-yl)-1-[2-(2-hydroxyethoxy)ethyl]piperazine

1-oxide.[2][8]

Critical Specification (USP <621>): Resolution (

) NLT 1.5 between Quetiapine Related Compound H and Quetiapine (in ER Tablets
Monograph).

Technical Deep Dive: The Chemistry of Separation
Quetiapine N-oxide is formed via the oxidation of the piperazine nitrogen. This modification

increases the polarity of the molecule relative to the parent Quetiapine, causing it to elute

earlier in Reversed-Phase Liquid Chromatography (RP-HPLC).

However, the "Desethoxy" impurity and "Lactam" (Related Compound G) often co-elute in

generic C18 methods. The USP mandates a high-pH mobile phase (pH ~9.2) to suppress the

ionization of the piperazine nitrogens, improving peak shape and retention.

Impurity Formation Pathway
The following diagram illustrates the oxidative degradation pathway leading to the N-Oxide and

its relationship to other pharmacopeial impurities.
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Figure 1: Oxidative degradation pathway of Quetiapine yielding Related Compound H (N-

Oxide).[9]

Comparative Analysis: USP Reference vs.
Modernized Method
The traditional USP method relies on a 3.5 µm or 5 µm porous column with a long gradient.

Modernization using Core-Shell (Superficially Porous Particle) technology allows for

significantly faster run times while maintaining or exceeding the USP resolution requirements (

).

Performance Data Summary

Feature
USP Reference

Method (Baseline)

Modernized Core-

Shell Method

(Alternative)
Impact

Column
L7 (C8), 4.6 × 150

mm, 3.5 µm

Core-Shell C8, 4.6 ×

100 mm, 2.7 µm

Higher efficiency (

)

Mobile Phase ACN : Buffer (pH 9.2) ACN : Buffer (pH 9.2) Same selectivity

Flow Rate 1.5 mL/min 1.2 - 1.5 mL/min Scalable

Run Time ~45 - 60 mins < 15 mins 4x Throughput

Resolution (

) (H vs. API)
~2.0 - 2.5 > 3.0 Enhanced Reliability

Solvent Use High (~70 mL/run) Low (~15 mL/run) 75% Cost Reduction

System Suitability Compliance
Both methods must meet the USP acceptance criteria. The modernized method provides a

wider safety margin for the critical resolution parameter.
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(H / Quetiapine)

1.5.[10]

Modernized Result: Typically achieves

, ensuring robustness even as the column ages.

Experimental Protocols
Method A: USP Reference Standard (The "Safe Harbor")
Use this method for strict adherence to the monograph without re-validation.

Column: USP L7 (e.g., Zorbax Rx-C8 or XBridge BEH C8), 3.5 µm, 4.6 mm × 150 mm.

Mobile Phase:

Buffer: 3.1 g/L Ammonium Acetate in water.[11] Add 2 mL of 25% Ammonium Hydroxide

per liter.[11] pH NLT 9.2.

Solution A: Mobile Phase Buffer / Acetonitrile (86:14).

Solution B: Acetonitrile.[1][10][11]

Gradient: Standard USP gradient (0% B to ~70% B).

Detection: UV @ 250 nm.

Temperature: 45°C.[10]

Method B: Modernized High-Throughput
(Recommended)
Use this method for R&D, high-volume QC, or stability testing (requires verification per USP

<621>).

Column: Agilent Poroshell 120 EC-C8 or Waters Cortecs C8, 2.7 µm, 4.6 mm × 100 mm.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/quetiapine__tablets_rb_notice.docx_.pdf
https://www.agilent.com/cs/library/applications/an-reduced-solvent-use-usp-621-5994-6126en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-reduced-solvent-use-usp-621-5994-6126en-agilent.pdf
https://lcms.labrulez.com/paper/10873
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/quetiapine__tablets_rb_notice.docx_.pdf
https://www.agilent.com/cs/library/applications/an-reduced-solvent-use-usp-621-5994-6126en-agilent.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/quetiapine__tablets_rb_notice.docx_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: The 2.7 µm core-shell particle provides efficiency comparable to sub-2 µm

UHPLC columns but at lower backpressures, compatible with standard HPLC systems.

Mobile Phase: Same as USP (pH 9.2 is critical for peak shape).

Gradient Optimization:

Hold 100% A for 2 min (Isocratic hold ensures retention of polar N-oxide).

Linear ramp to 60% B over 10 min.

Wash and re-equilibrate.

Flow Rate: 1.5 mL/min.[1][10]

Workflow Visualization: Method Selection
Use this logic flow to determine the appropriate analytical strategy for your laboratory.
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Figure 2: Decision tree for selecting between USP Reference and Modernized HPLC methods.

Critical Tips for Success (Expert Insights)
pH Sensitivity: The resolution between the N-Oxide and Quetiapine is highly sensitive to pH.

Ensure the buffer is strictly pH 9.2 or higher. A drop to pH 8.5 can cause peak broadening

and loss of resolution.
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Column History: Do not use the same column for acidic methods. The high pH required here

can strip the bonded phase if the column was previously exposed to harsh acidic conditions.

Use a dedicated "High pH" stable C8 column (e.g., XBridge, Zorbax Extend).

Sample Diluent: Dissolve samples in the Mobile Phase A. Using pure acetonitrile as a diluent

can cause "solvent effect" peak distortion for the early-eluting N-Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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